Cas no 1715-81-7 (1-hydroxy-9,10-dihydroanthracen-9-one)

• Product Name: 1-hydroxy-9,10-dihydroanthracen-9-one
• CAS No: 1715-81-7
• MF: C₁₄H₁₀O₂
• MW: 210.228003978729
• MDL: MFCD00559216
• CID: 162761
• PubChem ID: 150937
• Update Time: 2025-10-30

1-hydroxy-9,10-dihydroanthracen-9-one Chemical and Physical Properties

Names and Identifiers

• 9(10H)-Anthracenone,1-hydroxy-
• 1-hydroxy-10H-anthracen-9-one
• 1-hydroxyanthrone
• 1-Hydroxy-9-anthrone
• 1-hydroxyanthracen-9(10H)-one
• 9-Anthrone, 1-hydroxy-
• 9-Anthronol
• BRN 3530761
• 1-Hydroxy-9(10H)-anthracenone
• 1-Hydroxy-9,10-dihydroanthracene-9-one
• 1-hydroxy-9,10-dihydroanthracen-9-one

• MDL： MFCD00559216
• Inchi： 1S/C14H10O2/c15-12-7-3-5-10-8-9-4-1-2-6-11(9)14(16)13(10)12/h1-7,15H,8H2
• InChI Key： AXHRXVXCOMMNLG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CC2C=CC=C(C=21)O

Computed Properties

• Exact Mass: 210.0681

Experimental Properties

• Density: 1.1579 (rough estimate)
• Boiling Point: 289.75°C (rough estimate)
• Refractive Index: 1.4576 (estimate)
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on 1-hydroxy-9,10-dihydroanthracen-9-one

1-Hydroxy-9,10-Dihydroanthracen-9-One (CAS No. 1715-81-7)

1-Hydroxy-9,10-dihydroanthracen-9-one, also known by its CAS registry number CAS No. 1715-81-7, is a versatile and intriguing compound that has garnered significant attention in various scientific and industrial domains. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs) and exhibits unique chemical properties that make it a valuable material for research and application. In recent years, advancements in synthetic methodologies and the discovery of novel applications have further highlighted its importance in fields such as materials science, pharmaceuticals, and electronics.

The molecular structure of 1-hydroxy-9,10-dihydroanthracen-9-one consists of a fused aromatic system with a hydroxyl group (-OH) attached at the 1-position and a ketone group (=O) at the 9-position. This arrangement imparts the compound with both electron-donating and electron-withdrawing functionalities, which are critical for its reactivity and utility in various chemical reactions. The compound's ability to participate in both nucleophilic and electrophilic reactions makes it a valuable building block in organic synthesis.

Recent studies have explored the potential of CAS No. 1715-81-7 in the development of advanced materials. For instance, researchers have investigated its role as a precursor for the synthesis of graphene-like structures and other two-dimensional materials. The compound's ability to form stable radicals under certain conditions has been leveraged to create novel carbon-based nanomaterials with exceptional electronic properties. These findings have significant implications for the field of nanotechnology, particularly in the design of high-performance electronic devices.

In the pharmaceutical industry, 1-hydroxy-9,10-dihydroanthracen-9-one has been studied for its potential as an anticancer agent. Preclinical studies have demonstrated that the compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for drug development. Furthermore, its ability to modulate key cellular pathways involved in tumor growth and metastasis has been documented in recent research papers.

The compound's photochemical properties have also been extensively studied. Its absorption spectrum in the UV-vis range makes it a promising candidate for applications in optoelectronics and photovoltaics. Recent experiments have shown that CAS No. 1715-81-7 can be used as a sensitizer in dye-sensitized solar cells (DSSCs), enhancing their efficiency by improving light absorption and charge transfer processes.

From a synthetic perspective, 1-hydroxy-9,10-dihydroanthracen-9-one serves as an excellent starting material for the construction of more complex molecules. Its reactivity under various conditions allows chemists to functionalize it with different groups, enabling the creation of derivatives with tailored properties. For example, recent work has focused on incorporating this compound into polymer frameworks to develop materials with enhanced mechanical strength and thermal stability.

In conclusion, CAS No. 1715-81-7, or 1-hydroxy-9,10-dihydroanthracen-9-one, is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique chemical properties, combined with recent advancements in research, underscore its significance as a valuable tool in modern chemistry and materials science.